Cas no 7136-72-3 (Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI))

7136-72-3 structure
Product name:Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
- SCHEMBL26723871
- 1-(4-Isopropyl-1H-pyrrol-2-yl)ethanone
- 7136-72-3
- KETONE, 4-ISOPROPYLPYRROL-2-YL METHYL
- DB-287854
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- Inchi: InChI=1S/C9H13NO/c1-6(2)8-4-9(7(3)11)10-5-8/h4-6,10H,1-3H3
- InChI Key: VBQSHJWBZGCSEX-UHFFFAOYSA-N
- SMILES: CC(C)C1=CNC(=C1)C(=O)C
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9Ų
- XLogP3: 1.9
Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) Related Literature
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Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
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Kumaresh Ghosh,Debojyoti Tarafdar,Asmita Samadder,Anisur Rahman Khuda-Bukhsh RSC Adv., 2014,4, 58530-58535
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Sudeshna Chaudhari,Dhrubajyoti Bhattacharjya,Jong-Sung Yu RSC Adv., 2013,3, 25120-25128
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Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
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Yue Zhang,Xiang-Yu Yin,Mingyue Zheng,Carolyn Moorlag,Jun Yang J. Mater. Chem. A, 2019,7, 6972-6984
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Song-Bo Lu,Hongxin Chai,Jas S. Ward,Mao Quan,Jin Zhang,Kari Rissanen,Ray Luo Chem. Commun., 2020,56, 888-891
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
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Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
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Xingxing Zhu,Mengyao Sun,Rui Zhao,Bo Zhang,Yingli Zhang,Xingyou Lang,Yongfu Zhu,Qing Jiang Nanoscale Adv., 2020,2, 2785-2791
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